N1-(furan-2-ylmethyl)-N2-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)oxalamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]oxamide
• InChI: InChI=1S/C14H20N2O6/c17-4-7-22-14(3-6-20-10-14)9-16-13(19)12(18)15-8-11-2-1-5-21-11/h1-2,5,17H,3-4,6-10H2,(H,15,18)(H,16,19)
• InChI Key: ZBZDOIFLKXGPAD-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CNC(=O)C(=O)NCC2=CC=CO2)OCCO
• Molecular Formula: C14H20N2O6
• Molecular Weight: 312.32 g/mol
• CAS No.: 2309553-02-2

Description

N1-(furan-2-ylmethyl)-N2-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C14H20N2O6 and its molecular weight is 312.322. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity Enhancement

N1-(furan-2-ylmethyl)-N2-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)oxalamide has been identified as an effective ligand in catalytic processes. For example, N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) promotes the Cu-catalyzed N-arylation of anilines and cyclic secondary amines, enabling the coupling of a wide range of (hetero)aryl bromides with various (hetero)aryl and cyclic secondary amines at low catalyst loadings and temperatures. This advancement in catalysis highlights the compound's potential in synthesizing pharmaceutically important building blocks with high selectivity and under mild conditions (Bhunia, Kumar, & Ma, 2017).

Biomass Conversion Catalysis

The compound's derivatives have applications in the catalytic reduction of biomass-derived furanic compounds, such as furfural and 5-hydroxymethylfurfural (HMF), to valuable chemicals and fuels. These conversions are crucial for the development of sustainable, biomass-based chemical industries. The process involves various reactions, including hydrogenation and hydrodeoxygenation, under the influence of heterogeneous catalysts. This research underscores the importance of such compounds in facilitating the transition from fossil fuel-based chemicals to renewable biomass resources (Nakagawa, Tamura, & Tomishige, 2013).

Energetic Materials Synthesis

Furthermore, derivatives of this compound have been explored for their potential in creating high-performance energetic materials. These materials exhibit properties such as high density, moderate to good thermal stability, and excellent detonation properties, making them suitable for applications in explosives and propellants. The strategic assembly of diverse N-O building blocks, including the furazan backbone and its nitrogen-rich salts, demonstrates the compound's versatility in designing novel energetic materials (Zhang & Shreeve, 2014).